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Compound of Interest

Compound Name: MetAP-2-IN-6

Cat. No.: B3053320

Technical Support Center: MetAP-2-IN-6

Welcome to the technical support center for MetAP-2-IN-6. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting common issues
related to the stability of MetAP-2-IN-6 in solution during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is MetAP-2-IN-6 and what are its key properties?

MetAP-2-IN-6 is an inhibitor of Methionine aminopeptidase 2 (MetAP-2), an enzyme implicated
in angiogenesis and cell proliferation.[1][2] Understanding its chemical and physical properties
Is crucial for its effective use in experiments.

Summary of MetAP-2-IN-6 Properties
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Property Value Source

Molecular Formula CsHeBrNs MedChemExpress
Molecular Weight 224.06 g/mol MedChemExpress
Appearance Solid MedChemExpress
Color Off-white to light yellow MedChemExpress
CAS Number 5301-98-4 MedChemExpress

Q2: How should | store MetAP-2-IN-67

Proper storage is critical to maintain the integrity and activity of the compound.

Recommended Storage Conditions

Storage .
Form Duration Source
Temperature
Powder -20°C 3 years MedChemExpress
4°C 2 years MedChemExpress
In Solvent -80°C 6 months MedChemExpress
-20°C 1 month MedChemExpress

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.[3]

Q3: What is the recommended solvent for dissolving MetAP-2-IN-6?

The recommended solvent for creating a stock solution of MetAP-2-IN-6 is dimethyl sulfoxide
(DMSO). It is soluble in DMSO at a concentration of 50 mg/mL (223.15 mM). For best results,
use newly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.
The use of sonication can aid in dissolution.
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Q4: My MetAP-2-IN-6 is precipitating when | add it to my aqueous cell culture medium. What is
causing this?

Precipitation of hydrophobic small molecules like MetAP-2-IN-6 upon dilution into aqueous
media is a common issue known as "solvent shock.” This occurs because the compound is
poorly soluble in water, and when the concentrated DMSO stock is rapidly diluted, the
compound crashes out of solution as the solvent environment changes from organic to
aqueous. Other contributing factors can include the final concentration of the inhibitor
exceeding its aqueous solubility limit, interactions with media components, and fluctuations in
temperature or pH.

Troubleshooting Guides

This section provides a systematic approach to addressing the instability and precipitation of
MetAP-2-IN-6 in your experimental solutions.

Issue 1: Precipitation Observed Immediately Upon
Dilution

This is a classic sign of poor aqueous solubility and solvent shock.
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Precipitation observed
immediately upon dilution

'

Is the final DMSO
concentration < 0.5%?

No Yes

Is the final inhibitor
concentration high?

Y

Increase DMSO concentration
(if cell line tolerates)

Optimize Dilution Method
(Serial dilution, dropwise addition)

y

Lower the final
inhibitor concentration

Consider Co-solvents
(e.g., PEG300, Tween-80)

— P Problem Resolved
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over time

Precipitation observed

;

Is the compound light sensitive?

Yes

No

Is the pH of the medium stable?

y

Protect from light
(amber tubes, foil)

Is the compound degrading?

y

Ensure proper buffering
(HEPES, CO2 levels)

Perform stability assessment
(e.g., HPLC analysis over time)

;

Use freshly prepared solutions

vy

—— Problem Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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